Cas no 33402-75-4 (Methyl 4-methylnicotinate)

Methyl 4-methylnicotinate Properties

Names and Identifiers

• Methyl 4-methylnicotinate
• 3-Pyridinecarboxylic acid, 4-methyl-, methyl ester
• Methyl 4-Methylnicot
• methyl 4-methylpyridine-3-carboxylate
• 4-methyl-3-pyridinecarboxylate
• 4-Methyl-nicotinic acid methyl ester
• 4-Methyl-nicotinsaeure-methylester
• Methyl 4-methyl-nicotinate
• Nicotinicacid, 4-methyl-, methyl ester (8CI)
• Methyl 4-methyl-3-pyridinecarboxylate
• +Expand

• MDL： MFCD09258869
• InChIKey： XEXPJABJVHEOCX-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO2/c1-6-3-4-9-5-7(6)8(10)11-2/h3-5H,1-2H3
• SMILES： CC1=CC=NC=C1C(=O)OC

Computed Properties

• Exact Mass: 151.063329g/mol
• Surface Charge: 0
• XLogP3: 1.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.063329g/mol
• Monoisotopic Mass: 151.063329g/mol
• Topological Polar Surface Area: 39.2Ų
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.17660
• PSA: 39.19000
• Boiling Point: 215.2℃ at 760 mmHg
• Color/Form: Colorless to Yellow Liquid